Cas no 80-24-0 (Hydroperoxide,1-methyl-1-[3-(1-methylethyl)phenyl]ethyl)

• Product name: Hydroperoxide,1-methyl-1-[3-(1-methylethyl)phenyl]ethyl
• CAS No: 80-24-0
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 723846
• PubChem ID: 11229333

Hydroperoxide,1-methyl-1-[3-(1-methylethyl)phenyl]ethyl Chemical and Physical Properties

Names and Identifiers

• Hydroperoxide,1-methyl-1-[3-(1-methylethyl)phenyl]ethyl
• 1-(2-hydroperoxypropan-2-yl)-3-propan-2-ylbenzene
• 80-24-0
• 2-[3-(Propan-2-yl)phenyl]propane-2-peroxol
• DTXSID001000895
• EINECS 201-263-6
• SCHEMBL2971226
• 1-(3-Isopropylphenyl)-1-methylethyl hydroperoxide
• NS00041113

• Inchi： InChI=1S/C12H18O2/c1-9(2)10-6-5-7-11(8-10)12(3,4)14-13/h5-9,13H,1-4H3
• InChI Key： PLLRMTWSFVDQEO-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC(=CC=C1)C(C)(C)OO

Computed Properties

• Exact Mass: 194.130679813g/mol
• Monoisotopic Mass: 194.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5Ų

Hydroperoxide,1-methyl-1-[3-(1-methylethyl)phenyl]ethyl Security Information

• Hazardous Material transportation number：3109
• HazardClass：5.2
• PackingGroup：II